Cas no 1245556-10-8 (5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole)
1245556-10-8 structure
Product Name:5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
CAS No:1245556-10-8
MF:C6H8ClN3O2
MW:189.599619865417
CID:1102965
PubChem ID:68035260
Update Time:2025-04-20
5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
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- 5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
- DB-196107
- SCHEMBL10102711
- 1245556-10-8
-
- Inchi: 1S/C6H8ClN3O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h3H2,1-2H3
- InChI Key: UIHCVDQRXQWPOK-UHFFFAOYSA-N
- SMILES: ClCC1=C([N+](=O)[O-])N=C(C)N1C
Computed Properties
- Exact Mass: 189.0305042g/mol
- Monoisotopic Mass: 189.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.6Ų
5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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